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Introduction
Mitiperstat (AZD4831) is an irreversible inhibitor of myeloperoxidase (MPO), a heme-

containing enzyme primarily found in neutrophils and monocytes.[1][2] MPO plays a crucial role

in the innate immune system by catalyzing the formation of reactive oxygen species, such as

hypochlorous acid, to combat pathogens.[2][3] However, excessive MPO activity is implicated

in the pathophysiology of various inflammatory and cardiovascular diseases, making it a

compelling therapeutic target.[2][3]

These application notes provide a comprehensive overview and detailed protocols for

measuring Mitiperstat's target engagement in vivo. The primary method for assessing target

engagement is the quantification of MPO activity in biological samples. A significant reduction

in MPO activity in subjects treated with Mitiperstat compared to a placebo group is indicative

of successful target engagement.

The protocols outlined below cover both ex vivo analysis of samples from in vivo studies and

direct in vivo imaging techniques applicable to preclinical models.

MPO Signaling Pathway in Inflammation
Myeloperoxidase is a key effector of the inflammatory response. Upon activation, neutrophils

release MPO into the extracellular space, where it utilizes hydrogen peroxide (H₂O₂) to oxidize
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chloride ions into highly reactive hypochlorous acid (HOCl). HOCl can then lead to tissue

damage and perpetuate the inflammatory cascade. Mitiperstat irreversibly binds to MPO,

inhibiting this catalytic activity.
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MPO Signaling Pathway in Inflammation
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In Vivo Target Engagement Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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